Methyl 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetate

• IUPAC Name: methyl 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetate
• InChI: InChI=1S/C16H22N6O4/c1-6-7-20-14(24)12-13(19(4)16(20)25)17-15-21(8-11(23)26-5)18-9(2)10(3)22(12)15/h10H,6-8H2,1-5H3
• InChI Key: LPETZPAUFHMHOK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C(C(=NN3CC(=O)OC)C)C)N(C1=O)C
• Molecular Formula: C16H22N6O4
• Molecular Weight: 362.38 g/mol

Description

Methyl 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetate is a useful research compound. Its molecular formula is C16H22N6O4 and its molecular weight is 362.39. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Acyclic Nucleoside and Nucleotide Analogs : This study discusses the synthesis of N9-substituted derivatives of 6-amino-7H-purin-8(9H)-one, showcasing methodologies that could be relevant to the synthesis of complex triazine derivatives like the compound . The research emphasizes the potential of these synthetic approaches for creating nucleoside and nucleotide analogs with specific substitutions, which are crucial in medicinal chemistry and drug development (Janeba, Holý, Masojídková, 2000).

• Crystal Structure Analysis : Another study provides a detailed analysis of the crystal structure of methyl 2-(2-formyl-3,4,5-trimethoxyphenyl)acetate, highlighting techniques for understanding the molecular and crystallographic properties of complex organic compounds. Such analyses are essential for determining the physical and chemical properties of new synthetic compounds, which could be applicable to the study of the compound (Khan et al., 2006).

Chemical Reactions and Mechanisms

• Catalytic Hydrogenation : Research on the catalytic hydrogenation of dihydrooxazines provides insights into reaction mechanisms that could be applicable to the hydrogenation or reduction of similar compounds. Understanding these mechanisms is crucial for manipulating the chemical structure and reactivity of complex organic molecules (Sukhorukov et al., 2008).

• Imidazoquinoline Derivatives Synthesis : A study detailing the synthesis of imidazo[1,2-a]quinoline derivatives through domino reactions with specific starting materials. This showcases a methodological approach to constructing complex heterocyclic systems that could be relevant to research involving triazine derivatives (Iminov et al., 2008).